7-Chloro-4-hydroxy-4-methyl-1-heptyne

• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: 7-chloro-4-methylhept-1-yn-4-ol
• InChI: InChI=1S/C8H13ClO/c1-3-5-8(2,10)6-4-7-9/h1,10H,4-7H2,2H3
• InChI Key: WUPGVFQVGBLTKV-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCl)(CC#C)O

Description

7-Chloro-4-hydroxy-4-methyl-1-heptyne is a useful research compound. Its molecular formula is C8H13ClO and its molecular weight is 160.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 6.69 g. of magnesium in 20 ml. of ether under argon, is added 0.1 g. of mercuric chloride and 0.1 g. of dibromoethane. The mixture is stirred for 10 minutes and 0.5 ml. of propargyl bromide is added. A 50 ml. portion of ether is added, followed by a solution of 30 g. of 5-chloro-2-pentanone and 32.55 g. of propargyl bromide in 45 ml. of ether with stirring, at a rate to maintain vigorous reflux. The mixture is stirred an additional 15 minutes, cooled to -5° C. and an ice cold saturated solution of ammonium chloride is added dropwise. The ether layer is decanted and filtered. The solids are washed with ether which is also filtered. The combined ether filtrates are washed with water, dried over magnesium sulfate and the solvent removed giving the product as an orange oil.